Isolation and characterization of a lithiated pyridine – aggregation in the solid state and in solution†
Chemical Communications Pub Date: 2020-03-18 DOI: 10.1039/D0CC01355B
Abstract
Pyridyllithiums are ubiquitous intermediates used for the electrophilic functionalization of pyridines. In this work, the isolation of a pyridyllithium is reported. Single crystal XRD revealed a dimer in the solid state. In THF solution it was identified as a monomer using DOSY NMR spectroscopy. Calculations showed that the pyridyllithium is a very electron rich pyridine superbase, which may account for its high reactivity.
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